Cas no 1264046-83-4 (3-(Ethoxycarbonyl)-5-methyl-1-(3-methylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(Ethoxycarbonyl)-5-methyl-1-(3-methylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid
• CAS No: 1264046-83-4
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• CID: 4692326
• Update Time: 2025-05-19

3-(Ethoxycarbonyl)-5-methyl-1-(3-methylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Ethoxycarbonyl)-5-methyl-1-(3-methylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C15H18N2O4/c1-4-21-13(18)12-9-15(3,14(19)20)17(16-12)11-7-5-6-10(2)8-11/h5-8H,4,9H2,1-3H3,(H,19,20)
• InChI Key： UFQPAVQXCULMLX-UHFFFAOYSA-N
• SMILES： OC(C1(C)CC(C(=O)OCC)=NN1C1C=CC=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 463
• Topological Polar Surface Area: 79.2

Additional information on 3-(Ethoxycarbonyl)-5-methyl-1-(3-methylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid

Introduction to 3-(Ethoxycarbonyl)-5-methyl-1-(3-methylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid (CAS No. 1264046-83-4)

3-(Ethoxycarbonyl)-5-methyl-1-(3-methylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid, identified by its CAS number 1264046-83-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its ethoxycarbonyl group, methyl substituents, and phenyl ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug development.

The significance of 3-(Ethoxycarbonyl)-5-methyl-1-(3-methylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid lies in its potential as a building block for the synthesis of novel bioactive molecules. Pyrazole derivatives have been extensively studied due to their ability to interact with various biological targets, including enzymes and receptors. The presence of the ethoxycarbonyl group enhances the compound's versatility, allowing for further functionalization through reactions such as hydrolysis or transesterification. Additionally, the methyl and phenyl substituents contribute to steric and electronic effects that can modulate the compound's binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. The pyrazole scaffold has proven to be particularly useful in this regard, with numerous derivatives exhibiting promising pharmacological properties. For instance, studies have shown that certain pyrazole-based compounds can inhibit inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases. Furthermore, the structural motif of 3-(Ethoxycarbonyl)-5-methyl-1-(3-methylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid suggests its utility in designing molecules that target specific enzymatic pathways involved in metabolic disorders.

The ethoxycarbonyl group in this compound is particularly noteworthy, as it can serve as a precursor for introducing other functional groups through subsequent chemical transformations. This flexibility makes it an attractive candidate for library synthesis programs aimed at identifying novel drug candidates. Additionally, the methylphenyl moiety contributes to hydrophobic interactions with biological targets, which can enhance binding affinity. The combination of these structural elements positions 3-(Ethoxycarbonyl)-5-methyl-1-(3-methylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid as a promising intermediate in the development of next-generation pharmaceuticals.

Recent advancements in computational chemistry have further accelerated the discovery of bioactive molecules derived from pyrazole scaffolds. Virtual screening techniques combined with molecular docking studies have enabled researchers to predict the binding modes of these compounds with high precision. This approach has been instrumental in identifying lead compounds that exhibit favorable pharmacokinetic profiles. For example, computational studies on derivatives of 3-(Ethoxycarbonyl)-5-methyl-1-(3-methylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid have suggested its potential as an inhibitor of specific kinases involved in cancer progression.

The synthesis of 3-(Ethoxycarbonyl)-5-methyl-1-(3-methylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazole core. Subsequent functionalization steps introduce the ethoxycarbonyl group, methyl substituents, and phenyl ring, each contributing to the overall complexity and biological relevance of the molecule. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds, making them more accessible for further research and development.

The pharmacological potential of 3-(Ethoxycarbonyl)-5-methyl-1-(3-methylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid has been explored in several preclinical studies. These investigations have revealed interesting interactions with biological targets that could lead to new therapeutic applications. For instance, preliminary data suggest that derivatives of this compound may exhibit anti-inflammatory properties by modulating cytokine production pathways. Additionally, their ability to interact with enzymes involved in metabolic processes makes them attractive candidates for treating conditions such as diabetes and obesity.

The role of structural diversity in drug discovery cannot be overstated. The unique combination of functional groups in 3-(Ethoxycarbonyl)-5-methyl-1-(3-methylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid provides a rich framework for designing molecules with tailored properties. By leveraging this scaffold, researchers can explore various chemical modifications to optimize potency, selectivity, and pharmacokinetic profiles. Such efforts are crucial for developing drugs that meet stringent regulatory requirements while offering clinical benefits to patients.

In conclusion,3-(Ethoxycarbonyl)-5-methyl-1-(3-methylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid (CAS No. 1264046-83-4) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential therapeutic applications. Its unique combination of functional groups makes it an invaluable intermediate for drug discovery programs aimed at addressing unmet medical needs across various disease areas.